Cas no 2060030-77-3 ((5,8-difluoro-2-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)methanol)

• Product Name: (5,8-difluoro-2-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)methanol
• CAS No: 2060030-77-3
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• MDL: MFCD30498258
• CID: 5222160
• PubChem ID: 131438995
• Update Time: 2025-10-30

(5,8-difluoro-2-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5,8-Difluoro-3-methyl-2H-1,4-benzodioxin-3-yl)methanol
• (5,8-difluoro-2-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)methanol

• MDL： MFCD30498258
• Inchi： 1S/C10H10F2O3/c1-10(4-13)5-14-8-6(11)2-3-7(12)9(8)15-10/h2-3,13H,4-5H2,1H3
• InChI Key： JIQMUVABUXFPIC-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C=CC(F)=C2OCC1(C)CO

Additional information on (5,8-difluoro-2-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)methanol

Introduction to (5,8-difluoro-2-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)methanol (CAS No. 2060030-77-3)

Compound (5,8-difluoro-2-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)methanol, identified by its CAS number 2060030-77-3, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of benzodioxin derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of fluoro and methyl substituents in its structure enhances its pharmacological properties, making it a subject of extensive research in medicinal chemistry.

The structural framework of (5,8-difluoro-2-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)methanol consists of a benzodioxin core with fluoro and methyl groups attached at specific positions. This arrangement contributes to its unique chemical and biological characteristics. The benzodioxin moiety is known for its role in various pharmacological activities, including anti-inflammatory, antiviral, and anticancer effects. The introduction of fluorine atoms at the 5 and 8 positions increases the compound's metabolic stability and binding affinity to biological targets.

In recent years, there has been a growing interest in exploring the therapeutic potential of benzodioxin derivatives. Studies have demonstrated that these compounds can interact with multiple biological pathways, making them promising candidates for the development of novel drugs. The methanol group at the 2-position in (5,8-difluoro-2-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)methanol further enhances its reactivity and functionalization possibilities.

One of the most compelling aspects of this compound is its potential application in oncology research. Preliminary studies have indicated that benzodioxin derivatives can exhibit inhibitory effects on various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. The fluoro and methyl substituents are particularly noteworthy as they can improve the compound's bioavailability and target specificity.

The synthesis of (5,8-difluoro-2-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)methanol involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. The use of fluorinated intermediates has been crucial in achieving the desired structural features. This compound's synthesis exemplifies the sophistication of modern organic chemistry techniques and highlights the importance of fluorine chemistry in drug development.

Recent advancements in computational chemistry have also played a pivotal role in understanding the pharmacological properties of (5,8-difluoro-2-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)methanol. Molecular modeling studies have provided insights into its interactions with biological targets such as enzymes and receptors. These studies have helped researchers optimize the compound's structure for better efficacy and reduced side effects.

The potential applications of this compound extend beyond oncology. Research is ongoing to explore its efficacy in treating neurological disorders, inflammation-related diseases, and infectious diseases. The benzodioxin core's ability to modulate multiple biological pathways makes it a versatile scaffold for drug discovery. The fluoro and methyl substituents enhance its pharmacokinetic properties, improving its suitability for therapeutic use.

In conclusion, (5,8-difluoro-2-methyl-2,3-dihydro-1,4-benzodioxin-2-yl)methanol (CAS No. 2060030-77-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications for benzodioxin derivatives, compounds like this are poised to play a crucial role in the development of next-generation drugs.